Ethyl 2-bromo-4-cyano-5-formylbenzoate
Overview
Description
Ethyl 2-bromo-4-cyano-5-formylbenzoate (EBCF) is a chemical compound that has been used in a variety of scientific research applications. It is a synthetic compound that is composed of carbon, hydrogen, bromine, nitrogen, and oxygen. EBCF is a derivative of benzoic acid and has been used in a variety of organic synthesis processes. It has also been used as a reagent in various biochemistry and physiological experiments.
Mechanism of Action
The mechanism of action of Ethyl 2-bromo-4-cyano-5-formylbenzoate is not well understood. It is believed that this compound binds to certain enzymes and disrupts their normal function. It is also believed that this compound may interact with certain receptors in the body and affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. Studies have shown that this compound can affect the activity of certain enzymes and receptors in the body. However, the exact mechanism of action is not known.
Advantages and Limitations for Lab Experiments
The main advantage of using Ethyl 2-bromo-4-cyano-5-formylbenzoate in lab experiments is that it is relatively easy to synthesize and is relatively inexpensive. This makes it a useful reagent for a variety of experiments. The main limitation of using this compound in lab experiments is that its mechanism of action is not well understood. This makes it difficult to predict the exact effects of this compound on certain biochemical and physiological processes.
Future Directions
There are several potential future directions for research on Ethyl 2-bromo-4-cyano-5-formylbenzoate. These include further research into the mechanism of action of this compound, further research into the biochemical and physiological effects of this compound, and further research into the potential applications of this compound in organic synthesis and biochemistry and physiology experiments. Additionally, further research into the advantages and limitations of using this compound in lab experiments could be beneficial.
Scientific Research Applications
Ethyl 2-bromo-4-cyano-5-formylbenzoate has been used in a variety of scientific research applications. It has been used as a reagent in various organic synthesis processes. It has also been used in biochemistry and physiological experiments. For example, this compound has been used to study the mechanism of action of certain enzymes. It has also been used to study the biochemical and physiological effects of certain compounds.
properties
IUPAC Name |
ethyl 2-bromo-4-cyano-5-formylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrNO3/c1-2-16-11(15)9-3-8(6-14)7(5-13)4-10(9)12/h3-4,6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMYKYIHMHQXGPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C(=C1)C=O)C#N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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